Cas no 866132-66-3 (Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate)

Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate is a pyrimidine-based heterocyclic compound featuring a trifluoromethyl group and a pyridinyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine moiety contributes to coordination capabilities in metal-catalyzed reactions. The ethyl ester functionality allows for further derivatization, facilitating its use in the synthesis of more complex molecules. Its well-defined reactivity profile and structural versatility make it a useful building block for developing bioactive compounds, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation.
Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate structure
866132-66-3 structure
Product Name:Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate
CAS No:866132-66-3
MF:C13H10F3N3O2
MW:297.2326130867
MDL:MFCD05668813
CID:1071331
PubChem ID:1485584
Update Time:2025-05-28

Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate
    • Ethyl 4-(trifluoromethyl)-2-(pyridin-2-yl)pyrimidine-5-carboxylate
    • Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidine carboxylate
    • J-520653
    • ethyl 2-pyridin-2-yl-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • Ethyl2-(pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
    • 866132-66-3
    • DTXSID70363331
    • AKOS005071088
    • MFCD05668813
    • 7W-0211
    • SR-01000307503-1
    • SR-01000307503
    • CS-0330796
    • Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate
    • MDL： MFCD05668813
    • Inchi： 1S/C13H10F3N3O2/c1-2-21-12(20)8-7-18-11(9-5-3-4-6-17-9)19-10(8)13(14,15)16/h3-7H,2H2,1H3
    • InChI Key： PLFLYSSWKISNDL-UHFFFAOYSA-N
    • SMILES： FC(C1C(C(=O)OCC)=CN=C(C2C=CC=CN=2)N=1)(F)F

Computed Properties

  • Exact Mass: 297.07251106g/mol
  • Monoisotopic Mass: 297.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 65Ų

Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate Security Information

Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate Customs Data

  • HS CODE：29335990

Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E029740-250mg
Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate
 866132-66-3
250mg
 $ 220.00 2022-06-05
TRC
E029740-500mg
Ethyl 2-(2-Pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate
 866132-66-3
500mg
 $ 365.00 2022-06-05
Chemenu
CM309374-5g
Ethyl 2-(pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
 866132-66-3 95%
5g
 $418 2021-08-18
Chemenu
CM309374-1g
Ethyl 2-(pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylate
 866132-66-3 95%
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 $171 2023-02-01
abcr
AB268921-1 g
Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate, 95%; .
 866132-66-3 95%
1g
 €315.00 2023-04-26
abcr
AB268921-5 g
Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate, 95%; .
 866132-66-3 95%
5g
 €859.90 2023-04-26
abcr
AB268921-10 g
Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate, 95%; .
 866132-66-3 95%
10g
 €1594.20 2023-04-26
eNovation Chemicals LLC
D771637-500mg
ETHYL 4-(TRIFLUOROMETHYL)-2-(PYRIDIN-2-YL)PYRIMIDINE-5-CARBOXYLATE
 866132-66-3 97%
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 $355 2023-09-04
eNovation Chemicals LLC
D771637-1g
ETHYL 4-(TRIFLUOROMETHYL)-2-(PYRIDIN-2-YL)PYRIMIDINE-5-CARBOXYLATE
 866132-66-3 97%
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Matrix Scientific
045425-500mg
Ethyl 2-(2-pyridinyl)-4-(trifluoromethyl)-5-pyrimidinecarboxylate, >95%
 866132-66-3 >95%
500mg
 $244.00 2023-09-09

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